Cas no 760192-00-5 (Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester)

• Product name: Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester
• CAS No: 760192-00-5
• MF: C₂₀H₁₅NO₃
• MW: 317.338005304337
• CID: 1780693

Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester

• Inchi： 1S/C20H15NO3/c22-19(15-8-2-1-3-9-15)17-11-4-5-12-18(17)20(23)24-14-16-10-6-7-13-21-16/h1-13H,14H2
• InChI Key： VBQIZPZBIFDWJZ-UHFFFAOYSA-N
• SMILES： C(OCC1=NC=CC=C1)(=O)C1=CC=CC=C1C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 317.10525

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 467.3±25.0 °C(Predicted)
• PSA: 56.26
• pka: 3.26±0.12(Predicted)